CERIUM
CERIUM
Cerium, also known as 58CE or Cer, belongs to the class of inorganic compounds known as homogeneous lanthanide compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a lanthanide atom. Cerium has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Outside of the human body, cerium can be found in a number of food items such as black-eyed pea, black walnut, green bell pepper, and japanese pumpkin. This makes cerium a potential biomarker for the consumption of these food products.
Cerium, turnings or gritty powder appears as a gray metallic solid. Specific gravity 6.78. Turnings or gritty powder. Contact may burn skin, eyes or mucous membranes. May be toxic by ingestion, inhalation or skin absorption. Used to make other chemicals.
Cerium is a lanthanoid atom and a f-block element atom.
Cerium, turnings or gritty powder appears as a gray metallic solid. Specific gravity 6.78. Turnings or gritty powder. Contact may burn skin, eyes or mucous membranes. May be toxic by ingestion, inhalation or skin absorption. Used to make other chemicals.
Cerium is a lanthanoid atom and a f-block element atom.
Brand Name:
Vulcanchem
CAS No.:
13550-45-3
VCID:
VC0080170
InChI:
InChI=1S/Ce
SMILES:
[Ce]
Molecular Formula:
Ce
Molecular Weight:
140.12 g/mol
CERIUM
CAS No.: 13550-45-3
Main Products
VCID: VC0080170
Molecular Formula: Ce
Molecular Weight: 140.12 g/mol
| CAS No. | 13550-45-3 |
|---|---|
| Product Name | CERIUM |
| Molecular Formula | Ce |
| Molecular Weight | 140.12 g/mol |
| IUPAC Name | cerium |
| Standard InChI | InChI=1S/Ce |
| Standard InChIKey | GWXLDORMOJMVQZ-UHFFFAOYSA-N |
| SMILES | [Ce] |
| Canonical SMILES | [Ce] |
| Melting Point | 795°C |
| Physical Description | Cerium, turnings or gritty powder appears as a gray metallic solid. Specific gravity 6.78. Turnings or gritty powder. Contact may burn skin, eyes or mucous membranes. May be toxic by ingestion, inhalation or skin absorption. Used to make other chemicals. OtherSolid Solid |
| Description | Cerium, also known as 58CE or Cer, belongs to the class of inorganic compounds known as homogeneous lanthanide compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a lanthanide atom. Cerium has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Outside of the human body, cerium can be found in a number of food items such as black-eyed pea, black walnut, green bell pepper, and japanese pumpkin. This makes cerium a potential biomarker for the consumption of these food products. Cerium, turnings or gritty powder appears as a gray metallic solid. Specific gravity 6.78. Turnings or gritty powder. Contact may burn skin, eyes or mucous membranes. May be toxic by ingestion, inhalation or skin absorption. Used to make other chemicals. Cerium is a lanthanoid atom and a f-block element atom. |
| Synonyms | Cerium |
| PubChem Compound | 23974 |
| Last Modified | Nov 11 2021 |
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